Cas no 5928-26-7 (Biochanin A-beta-D-glucoside)
Biochanin A-beta-D-glucoside structure
Product Name:Biochanin A-beta-D-glucoside
CAS No:5928-26-7
MF:C22H22O10
MW:446.404087543488
CID:46266
PubChem ID:57653047
Update Time:2025-04-18
Biochanin A-beta-D-glucoside Chemical and Physical Properties
Names and Identifiers
-
- Biochanin A-beta-D-glucoside
- 5-Hydroxy-3-(4-methoxyphenyl)-7-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
- Sissotrin
- BIOCHANIN A-7-O-GLUCOSIDE(SISSOTRIN)(AS) PrintBack
- Biochanin A-β-D-glucoside
- 5-hydroxylononin
- biochanin 7-O-glucoside
- Biochanin A 7-o-B-D-glucopyranoside
- biochanin A 7-O-beta-D-glucoside
- biochanin A-3-O-glucoside
- BIOCHANIN A-7-GLUCOSIDE
- BIOCHANIN A-7-O-GLUCOSIDE
- SISSOSTRIN
- SISSOTRIN BIOCHEMIKA
- Biochanin A 7-O-β-D-glucopyranoside
- [ "" ]
- BIOCHANINA-7-O-GLUCOSIDE
- UNII-2F2SK16U1X
- Biochanin A 7-beta-D-glucopyranoside
- 5-hydroxy-3-(4-methoxyphenyl)-7-[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
- CHEBI:28751
- NCGC00169186-01
- 2F2SK16U1X
- NSC 289565
- 4H-1-Benzopyran-4-one, 7-(beta-D-glucopyranosyloxy)-5-hydroxy-3-(4-methoxyphenyl)-
- Biochanin A 7-glucoside
- Biochanin A 7-o-beta-glucoside
- 5-Hydroxy-3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl .beta.-D-glucopyranoside
- 4H-1-Benzopyran-4-one, 7-(.beta.-D-glucopyranosyloxy)-5-hydroxy-3-(4-methoxyphenyl)-
- ACon1_000323
- FS-8845
- 5-hydroxy-3-(4-methoxyphenyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
- 7-(beta-D-Glucopyranosyloxy)-5-hydroxy-3-(4-methoxyphenyl)-4H-1-benzopyran-4-one
- starbld0009535
- C05376
- MEGxp0_000435
- 5-Hydroxyl ononin
- BIOCHANIN A 7-.BETA.-D-GLUCOPYRANOSIDE
- BRD-K07506390-001-01-0
- 5-hydroxy-3-(4-methoxyphenyl)-7-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one
- NSC-289565
- Sissotrin, ~95% (TLC)
- Biochanin A glucoside
- Sissotrin [MI]
- 5928-26-7
- CHEMBL3426809
- LFEUICHQZGNOHD-RECXWPGBSA-N
- 5-hydroxy-3-(4-methoxyphenyl)-4-oxo-4H-chromen-7-yl beta-D-glucopyranoside
- AKOS030490964
- Biochanin A-.beta.-D-glucoside
- Q23372518
- 7-(.BETA.-D-GLUCOPYRANOSYLOXY)-5-HYDROXY-3-(4-METHOXYPHENYL)-4H-1-BENZOPYRAN-4-ONE
- BIOCHANIN A 7-O-.BETA.-GLUCOSIDE
- DTXSID50974707
- Biochanin-7-O-glucoside
- MLS001360570
- NSC289565
- Oprea1_163414
- 5-hydroxy-3-(4-methoxyphenyl)-7-[3,4,5-trihydroxy-6-(hydroxymethyl)(2H-3,4,5,6 -tetrahydropyran-2-yloxy)]chromen-4-one
- Biochanin A-7-O-beta-D-glucoside
- NCGC00017268-02
- Sissotrine
- 5-Hydroxy-3-(4-methoxyphenyl)-4-oxo-4H-1-benzopyran-7-yl hexopyranoside
- SMR001223779
- SCHEMBL21013018
- HMS3047F05
- AKOS004110725
- CHEMBL1405026
- NCGC00142382-01
- SCHEMBL758557
- N-OCTYL(PHENYL)-N,N-DIISOBUTYLCARBAMOYLMETHYLPHOSPHINEOXIDE
- 5-hydroxy-3-(4-methoxyphenyl)-7-((3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)-4H-chromen-4-one
- AKOS032948380
- Astroside
- Biochanin A 7-O-glucoside
- G90316
- HY-N1240
- CS-0016641
- STL564636
-
- MDL: MFCD00075975
- Inchi: 1S/C22H22O10/c1-29-11-4-2-10(3-5-11)13-9-30-15-7-12(6-14(24)17(15)18(13)25)31-22-21(28)20(27)19(26)16(8-23)32-22/h2-7,9,16,19-24,26-28H,8H2,1H3/t16-,19-,20+,21-,22-/m1/s1
- InChI Key: LFEUICHQZGNOHD-RECXWPGBSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=CC(=C2C(C(C3C=CC(=CC=3)OC)=COC2=C1)=O)O
Computed Properties
- Exact Mass: 446.12100
- Monoisotopic Mass: 446.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 690
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 155A^2
- XLogP3: 1.2
Experimental Properties
- Color/Form: Powder
- Density: 1.545
- Boiling Point: 754.9°C at 760 mmHg
- Flash Point: 265.4°C
- Refractive Index: 1.674
- PSA: 159.05000
- LogP: 0.35290
- Vapor Pressure: 0.0±2.7 mmHg at 25°C
Biochanin A-beta-D-glucoside Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: S22; S24/25
- FLUKA BRAND F CODES:10-21
- Storage Condition:Store at 4 ℃, better at -4 ℃
Biochanin A-beta-D-glucoside Pricemore >>
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|---|---|---|---|---|---|---|---|---|
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| A2B Chem LLC | AX19708-5mg |
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5928-26-7 | 99.5% | 5mg |
$489.00 | 2025-07-04 |
Biochanin A-beta-D-glucoside Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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